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Compound of Interest

Compound Name: 2-Bromo-5-nitrobenzoic acid

Cat. No.: B146876 Get Quote

Essential Safety Protocols for Handling 2-Bromo-5-
nitrobenzoic Acid
This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-5-nitrobenzoic acid (CAS No. 943-14-6). Adherence to these procedures is vital for

the safety of all laboratory personnel.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromo-5-nitrobenzoic acid is classified as a hazardous substance. According to the

Globally Harmonized System (GHS), it poses the following risks:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Due to these hazards, the use of appropriate personal protective equipment is mandatory when

handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.[2][3]

To prevent eye contact, which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To avoid direct skin contact,

which can lead to irritation.[2]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be used when

engineering controls like a

fume hood are insufficient or

during spill cleanup.[4][5]

To prevent irritation of the

respiratory tract from dust

inhalation.[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the necessary steps for the safe handling of 2-Bromo-5-nitrobenzoic
acid, from initial preparation to final disposal, ensuring a controlled and safe laboratory

environment.

Preparation and Engineering Controls
Ventilation: Always handle 2-Bromo-5-nitrobenzoic acid in a well-ventilated area.[2][4][6] A

certified chemical fume hood is the preferred engineering control.

Emergency Equipment: Before starting work, ensure that eyewash stations and safety

showers are unobstructed and have been recently tested.[2][3][7]

Gather Materials: Assemble and inspect all required PPE.[5] Ensure that spill cleanup

materials are readily accessible.

Handling Procedures
Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid

material.[2][8] When weighing, use a ventilated balance enclosure or perform the task within
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a fume hood.[5]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling the

chemical.[2][5][6] Do not eat, drink, or smoke in the work area.[5][9]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]

[5][6]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][7]

Incompatibilities: Store away from strong oxidizing agents.[3][6]

Emergency and Disposal Plan
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, seek medical attention.[2][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice.[2][7] Contaminated clothing should be removed

and washed before reuse.[2]

Inhalation: Move the person to fresh air. If breathing is difficult or if you feel unwell, call a

poison center or doctor.[2][4][7]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Get medical attention.[2][3]

Spill Management and Disposal
Spills: For small spills, sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[2]

Waste Disposal: All waste containing 2-Bromo-5-nitrobenzoic acid must be treated as

hazardous waste.[5] Dispose of the contents and container at an approved waste disposal
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plant in accordance with all local, regional, and national regulations.[2][6] Do not allow the

product to enter drains.[6]

Figure 1. Logical workflow for the safe handling of 2-Bromo-5-nitrobenzoic acid.
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Click to download full resolution via product page

Caption: Logical workflow for handling 2-Bromo-5-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b146876?utm_src=pdf-body-img
https://www.benchchem.com/product/b146876?utm_src=pdf-body
https://www.benchchem.com/product/b146876?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrobenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAB2570414&productDescription=2-BRMO-5-NTROBENZOIC+AC+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128460250&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-5-bromo-3-nitrobenzoic-acid-pd180630108069.html
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_2_Bromo_3_nitrobenzoic_Acid.pdf
https://aksci.com/sds/J97197_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2754103&productDescription=4-BRMO-2-NTROBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://store.apolloscientific.co.uk/storage/msds/OR400079_msds.pdf
https://www.benchchem.com/product/b146876#personal-protective-equipment-for-handling-2-bromo-5-nitrobenzoic-acid
https://www.benchchem.com/product/b146876#personal-protective-equipment-for-handling-2-bromo-5-nitrobenzoic-acid
https://www.benchchem.com/product/b146876#personal-protective-equipment-for-handling-2-bromo-5-nitrobenzoic-acid
https://www.benchchem.com/product/b146876#personal-protective-equipment-for-handling-2-bromo-5-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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